(R)-tert-butyl 3-ethylpiperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“®-tert-butyl 3-ethylpiperazine-1-carboxylate” is a chemical compound that incorporates heterocyclic moieties into its structure . This compound is part of a larger class of compounds known as chalcones, which are secondary metabolites of plants . Chalcones and their derivatives are the cores of various biologically interesting compounds .
Synthesis Analysis
Chalcones, like “®-tert-butyl 3-ethylpiperazine-1-carboxylate”, are easily prepared using various reaction procedures and strategies . For instance, the named reaction Claisen-Schmidt condensation is one common methodology to prepare the title compound through carbonyl derivative condensation in the presence of base . Additionally, the carbonylative Heck coupling reaction, the Sonogashira isomerization coupling reaction, the continuous flow deuteration reaction, the Suzuki–Miyaura coupling reaction, and solid acid catalyst-mediated reactions are known .Scientific Research Applications
Synthesis of Triazole Derivatives
Triazoles are a class of heterocyclic compounds that exhibit a wide range of biological activities. The ®-1-Boc-3-Ethylpiperazine can be utilized in the synthesis of triazole derivatives, which are key components in many drugs with antibacterial, antifungal, anticancer, and antiviral properties . The compound’s structure allows for binding with enzymes and receptors in biological systems, making it a valuable precursor in medicinal chemistry.
Development of PI3Kβ Inhibitors
Phosphatidylinositol-3-kinases (PI3Ks) play a critical role in cell growth and cancer progression. ®-1-Boc-3-Ethylpiperazine serves as a building block in the design of novel benzothiazole derivatives that act as selective PI3Kβ inhibitors . These inhibitors have shown promise in anti-proliferative activity, particularly against prostate cancer cell lines, highlighting the compound’s potential in cancer therapeutics.
Antimicrobial Agents
The structural flexibility of ®-1-Boc-3-Ethylpiperazine allows for its incorporation into molecules with increased antimicrobial activity. By substituting different pharmacophores into the compound’s structure, researchers can create hybrid molecules that combat multidrug-resistant pathogens . This application is crucial in addressing the growing concern of antibiotic resistance.
Kinase Inhibitor Chemistry
Kinases are enzymes that play a significant role in signaling pathways within cells. ®-1-Boc-3-Ethylpiperazine is used in the synthesis of kinase inhibitors, which can regulate these pathways and have therapeutic implications in diseases like cancer . The compound’s versatility in forming tight interactions with key residues makes it an important contributor to this field.
properties
IUPAC Name |
tert-butyl (3R)-3-ethylpiperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-5-9-8-13(7-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3/t9-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXJOJUNLMJMJSN-SECBINFHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCN1)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1CN(CCN1)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60647490 |
Source
|
Record name | tert-Butyl (3R)-3-ethylpiperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60647490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-tert-butyl 3-ethylpiperazine-1-carboxylate | |
CAS RN |
438050-08-9 |
Source
|
Record name | tert-Butyl (3R)-3-ethylpiperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60647490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.